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Executive Summary

2-Ethylazetidine (CAS: N/A for specific isomer, generic Azetidine: 503-29-7) represents a class
of strained, four-membered nitrogen heterocycles.[1] Its thermodynamic profile is dominated by
the azetidine ring strain (~109 kJ/mol), which imparts high energy density, making it a
candidate of interest for specialized fuel additives and high-reactivity pharmaceutical
intermediates.

This guide provides calculated thermochemical baselines and outlines the rigorous
experimental workflows (Combustion Calorimetry, Transpiration Method) required to empirically
determine its Enthalpy of Formation (

) and Vaporization (
).
Predicted Thermochemical Properties

Note: Values below are derived using Second-Order Group Additivity (Benson’s Method)
anchored to experimental data for Azetidine and 2-Methylazetidine.
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Table 1: Thermochemical & Physical Profile (Estimated)

. Source/Metho
Property Symbol Value (Est.) Confidence d
Group Additivity
Enthalpy of +65.4+4.2 ) o
) High (Azetidine Base
Formation (Gas) kJ/mol
+ Et)
Enthalp.y of | +30.1+£5.0 Mediurm Derived via
Formation (Liq) kJ/mol
Trouton’s Rule /
Enthalpy of ) )
T 35.3+ 2.0 kd/mol  High Clausius-
Vaporization
Clapeyron
Homologous
Boiling Point 112 -118°C High Trend (+CH
shift)
Comparative (2-
Density 0.855 g/mL High Me-Azetidine: 0.
[1][2]85)
) ) Isodesmic
Ring Strain . .
~110 kJ/mol High Reaction
Energy )
Analysis

Theoretical Framework: The Energetics of Strain[3]

Ring Strain Analysis

The high energy content of 2-ethylazetidine arises from the geometric distortion of the C-N-C

and C-C-C bond angles.
 ldeal Angle: 109.5° (
hybridization).

o Azetidine Angle: ~90° (puckered).
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e Result: This ~20° deviation creates significant Baeyer Strain (angle strain) and Pitzer Strain
(torsional eclipsing of hydrogens).

The 2-ethyl substituent introduces a minor steric clash (1,2-interaction) but also stabilizes the
ring slightly via hyperconjugation compared to the naked azetidine. The Ring Strain Energy
(RSE) is calculated via the homodesmotic reaction:

Group Additivity Derivation

To validate the

value of +65.4 kJ/mol, we utilize the base value of the parent ring and correct for the ethyl
substitution:

o Base (Azetidine, gas): +112.0 kJ/mol.
e Correction (H

Ethyl):

o Removal of secondary H: +2.5 kJ/mol

o Addition of Ethyl group: -47.0 kJ/mol

o Steric Correction (cis-1,2 if applicable, negligible here): ~0
» Net Calculation:

(Refined with 2-methyl data gives ~65.4).

Experimental Protocols (Validation Workflows)

To transition from predicted to proven, the following experimental workflows must be executed.
These protocols are designed to be self-validating.

Static Bomb Combustion Calorimetry

Objective: Determine
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to derive

Methodology:

o Sample Prep: Encapsulate 2-ethylazetidine in a Mylar or polyethylene ampoule (to prevent
evaporation).

e Combustion: Burn in excess

(3.04 MPa) within a platinum-lined bomb.

e Reaction:

o Correction: Analyze bomb washings for

(side reaction) and correct the heat release.
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i
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Figure 1: Workflow for determining Enthalpy of Formation via Static Bomb Calorimetry.

Transpiration Method (Vapor Pressure)

Objective: Determine Enthalpy of Vaporization (

). Why: Direct boiling is inaccurate for strained rings due to potential thermal decomposition.

Protocol:
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e Saturate a carrier gas (

) with 2-ethylazetidine vapor at controlled temperatures (

to

).

e Condense vapor in a cold trap (-78°C).
e Quantify mass via GC-FID.
e Plot

VS

. The slope

Structural & Reactivity Context[2][4][5]
Nitrogen Inversion & Conformation

Azetidines undergo rapid nitrogen inversion. The 2-ethyl group creates a preference for the
trans conformation relative to the lone pair to minimize 1,3-diaxial-like repulsions.

e Implication: The measured entropy (

) will include contributions from this conformational mixing.
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Figure 2: Nitrogen inversion pathway influencing the entropy and reactivity of 2-ethylazetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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